N-[[3-Bromo-2-(2-methylsulfonylethoxy)phenyl]methyl]-2-chloro-N-methylpropanamide

• IUPAC Name: N-[[3-bromo-2-(2-methylsulfonylethoxy)phenyl]methyl]-2-chloro-N-methylpropanamide
• InChI: InChI=1S/C14H19BrClNO4S/c1-10(16)14(18)17(2)9-11-5-4-6-12(15)13(11)21-7-8-22(3,19)20/h4-6,10H,7-9H2,1-3H3
• InChI Key: ZOOUQAWHRXXVRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)CC1=C(C(=CC=C1)Br)OCCS(=O)(=O)C)Cl
• Molecular Formula: C14H19BrClNO4S
• Molecular Weight: 412.7 g/mol

Description

This compound is an organic molecule with several functional groups. It contains a bromine atom, a methylsulfonyl group, a phenyl ring, a chloro atom, and an amide group. These functional groups could potentially give the compound various chemical properties and reactivities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The phenyl ring, for example, is a planar, cyclic structure with alternating single and double bonds. The amide group, with its nitrogen atom bonded to a carbonyl group, would have a planar structure around the nitrogen.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the bromine atom could potentially be replaced in a nucleophilic substitution reaction. The amide group could participate in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide group and the sulfonylethoxy group could make the compound soluble in polar solvents.

Mechanism of Action

Without specific information about the use of this compound, it’s difficult to comment on its mechanism of action. If it’s used as a drug, for example, its mechanism of action would depend on how it interacts with biological molecules in the body.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it has medicinal properties, for example, future research could focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy in clinical trials.